Cas no 1094-76-4 (L-Lysine,N6-(2,4-dinitrophenyl)-)

• Product Name: L-Lysine,N6-(2,4-dinitrophenyl)-
• CAS No: 1094-76-4
• MF: C₁₂H₁₆N₄O₆
• MW: 312.278642654419
• CID: 177432
• PubChem ID: 65068
• Update Time: 2025-04-19

L-Lysine,N6-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N6-(2,4-dinitrophenyl)-
• (2S)-2-amino-6-(2,4-dinitroanilino)hexanoic acid
• epsilon-dinitrophenyllysine
• AC1L22IS
• CHEBI:53080
• CHEMBL2028905
• Dinitrophenyl-lysine
• DNP-L-Lys
• Epitope ID:114088
• epsilon-2,4-Dinitrophenol lysine
• Q27123949
• L-Lysine, N6-(2,4-dinitrophenyl)-
• 1094-76-4
• N~6~-(2,4-Dinitrophenyl)lysinato
• .EPSILON.-DNP-L-LYSINE
• dnp-l-lysine
• epsilon-N-(2,4-Dinitrophenyl)-L-lysine
• UNII-S6TD66F98C
• Lys(Dnp)
• S6TD66F98C
• AKOS040751707
• SCHEMBL295431
• N(6)-(2,4-dinitrophenyl)-L-lysine
• DTXSID10911153
• OFKKPUNNTZKBSR-VIFPVBQESA-N
• Epsilon-dnp-lysine
• N6-(2,4-dinitrophenyl)-L-lysine
• H-Lys(Dnp)-OH

• Inchi： 1S/C12H16N4O6/c13-9(12(17)18)3-1-2-6-14-10-5-4-8(15(19)20)7-11(10)16(21)22/h4-5,7,9,14H,1-3,6,13H2,(H,17,18)/t9-/m0/s1
• InChI Key： OFKKPUNNTZKBSR-VIFPVBQESA-N
• SMILES： OC([C@H](CCCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 312.10708
• Monoisotopic Mass: 312.10698424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 161.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines